Cas no 13020-83-2 (9H-Purin-6-aminium,N,N,N-trimethyl-, chloride (1:1))

9H-Purin-6-aminium,N,N,N-trimethyl-, chloride (1:1) structure
13020-83-2 structure
Product Name:9H-Purin-6-aminium,N,N,N-trimethyl-, chloride (1:1)
CAS No:13020-83-2
MF:C8H12ClN5
MW:213.667379379272
CID:143998
PubChem ID:5462820
Update Time:2025-04-19

9H-Purin-6-aminium,N,N,N-trimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-aminium,N,N,N-trimethyl-, chloride (1:1)
    • trimethyl(7H-purin-6-yl)azanium,chloride
    • ,Trimethylpurin-6-ylammonium chloride
    • N,N,N-trimethyl-9H-purin-6-aminium chloride
    • N6,N6,N6-trimethyladeninium chloride
    • purin-6-yltrimethylammonium chloride
    • Trimethylpurin-6-ylammonium
    • AMMONIUM, (PURIN-6-YL)TRIMETHYL-, CHLORIDE
    • Ammonium, trimethylpurin-6-yl-, chloride
    • Trimethylpurin-6-ylammonium chloride
    • 1H-Purin-6-aminium,N,N-trimethyl-, chloride
    • Trimethyl(purin-6-yl)ammonium chloride
    • 13020-83-2
    • SCHEMBL8078824
    • trimethyl(7H-purin-6-yl)azanium;chloride
    • NS00051789
    • NSC51095
    • N,N,N-Trimethyl-1H-purin-6-aminium chloride
    • SCHEMBL6065682
    • (Purin-6-yl)trimethylammonium chloride
    • 6-Purinyltrimethylammonium chloride
    • 1H-PUR6-TRIMETHYLAMINOPURINE CHLORIDE
    • FDA 0064
    • QUAP
    • AD 707
    • M0D2MM116H
    • Purin-6-yl-trimethylammonium chloride
    • UNII-M0D2MM116H
    • Purine-6-yltrimethyl ammonium chloride
    • NSC-51095
    • AI3-50864
    • 9H-PURIN-6-AMINIUM, N,N,N-TRIMETHYL-, CHLORIDE (1:1)
    • NSC 51095
    • EINECS 235-880-7
    • AKOS000280947
    • 1H-Purin-6-aminium, N,N,N-trimethyl-, chloride
    • DTXSID40926634
    • Inchi： 1S/C8H12N5.ClH/c1-13(2,3)8-6-7(10-4-9-6)11-5-12-8;/h4-5H,1-3H3,(H,9,10,11,12);1H/q+1;/p-1
    • InChI Key： JSVIFNMHKUROQN-UHFFFAOYSA-M
    • SMILES： [Cl-].[N+](C)(C)(C)C1C2=C(N=CN2)N=CN=1

Computed Properties

  • Exact Mass: 213.07800
  • Monoisotopic Mass: 213.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5A^2

Experimental Properties

  • PSA: 54.46000
  • LogP: -2.44640

9H-Purin-6-aminium,N,N,N-trimethyl-, chloride (1:1) Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9H-Purin-6-aminium,N,N,N-trimethyl-, chloride (1:1) Related Literature

  • 1. Kinetics of reactions in heterocycles. Part VII. Replacement of the trimethylammonio group in substituted purines by hydroxide ion
    G. B. Barlin,A. C. Young J. Chem. Soc. B 1971 821
  • 2. Preparation of 6-trimethylammoniopurinides and their isomerisation to 3- and 9-methyl analogues of 6-dimethylaminopurines
    J. Kiburis,J. H. Lister J. Chem. Soc. C 1971 1587
  • 3. Nucleophilic displacement of the trimethylammonio-group as a new route to fluoropurines
    J. Kiburis,J. H. Lister J. Chem. Soc. C 1971 3942
  • 4. Kinetics of reactions in heterocycles. Part IX. Trimethylammonio- and dimethylamino-N-methyl-derivatives of quinoline, isoquinoline, cinnoline, phthalazine, quinazoline, and quinoxaline
    G. B. Barlin,A. C. Young J. Chem. Soc. B 1971 2323
  • 5. The reactivity of pseudoaromatic compounds. Part III. Reactions of 2-lodo-, 2-bromo-, and 2-choloro-tropone with quinuclidine
    Francesco Pietra,Gino Biggi,Francesco Del Cima J. Chem. Soc. C 1971 3626

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